Cas no 1823441-24-2 (1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

1-Ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is a pyridine derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a carboxyl group at the 3-position and a ketone at the 6-position, making it a versatile intermediate for constructing heterocyclic compounds. The ethyl and methyl substituents enhance its stability and reactivity in selective transformations. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its ability to serve as a scaffold for further functionalization. Its well-defined chemical properties and high purity make it suitable for research and industrial-scale synthesis, ensuring reproducibility in complex reactions.
1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid structure
1823441-24-2 structure
Product Name:1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
CAS No:1823441-24-2
MF:C9H11NO3
MW:181.188542604446
CID:5103650
Update Time:2026-03-03

1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 1-ethyl-1,6-dihydro-2-methyl-6-oxo-
    • 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • Inchi: 1S/C9H11NO3/c1-3-10-6(2)7(9(12)13)4-5-8(10)11/h4-5H,3H2,1-2H3,(H,12,13)
    • InChI Key: PKGLFVDRIDXODX-UHFFFAOYSA-N
    • SMILES: C1(C)N(CC)C(=O)C=CC=1C(O)=O

1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7333-100MG
1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
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Additional information on 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Recent Advances in the Study of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 1823441-24-2)

The compound 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 1823441-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with diverse pharmacological properties. Researchers have successfully optimized the synthesis route for 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, achieving higher yields and purity, which is crucial for its application in drug development. The compound's unique structural features make it a promising scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.

In vitro and in vivo studies have demonstrated that derivatives of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid exhibit notable anti-inflammatory and antioxidant activities. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and neurodegenerative diseases. Furthermore, molecular docking studies have revealed strong binding affinities between this compound and key protein targets, providing a mechanistic basis for its observed biological effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid derivatives. Current research is focused on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid represents a valuable chemical entity with significant therapeutic potential. Continued research into its structure-activity relationships and mechanism of action will be essential for translating these findings into clinically relevant applications. The compound's versatility as a building block for drug discovery underscores its importance in modern medicinal chemistry research.

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